Cas no 63129-99-7 (2-Bromo-N,N-diethyl-4,6-dinitroaniline)

• Product Name: 2-Bromo-N,N-diethyl-4,6-dinitroaniline
• CAS No: 63129-99-7
• MF: C₁₀H₁₂BrN₃O₄
• MW: 318.12398147583
• CID: 2789772
• PubChem ID: 71373308
• Update Time: 2025-04-21

2-Bromo-N,N-diethyl-4,6-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• DTXSID20796135
• 63129-99-7
• 2-Bromo-N,N-diethyl-4,6-dinitroaniline

• Inchi： 1S/C10H12BrN3O4/c1-3-12(4-2)10-8(11)5-7(13(15)16)6-9(10)14(17)18/h5-6H,3-4H2,1-2H3
• InChI Key： MPRDYCPNBQIABO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N(CC)CC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.00112Da
• Monoisotopic Mass: 317.00112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.9Ų